

Indium-110: A Technical Guide to a Promising Isotope for PET Imaging

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Indium-110*

CAS No.: *14133-75-6*

Cat. No.: *B1235001*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium-110 (^{110}In), and its metastable isomer **Indium-110m** ($^{110\text{m}}\text{In}$), are emerging as promising radionuclides for applications in nuclear medicine, particularly in Positron Emission Tomography (PET) imaging. With the ever-present need for higher resolution and more accurately quantifiable imaging agents, $^{110\text{m}}\text{In}$, a positron emitter, presents a compelling alternative to the more commonly used Indium-111 (^{111}In) for Single Photon Emission Computed Tomography (SPECT). This technical guide provides a comprehensive overview of the current state of research into **Indium-110** applications, focusing on its production, radiolabeling, and potential clinical uses.

Core Properties of Indium-110 and its Isomer

A clear understanding of the nuclear properties of ^{110}In and $^{110\text{m}}\text{In}$ is fundamental to appreciating their potential in medical imaging. The following tables summarize key quantitative data for these isotopes.


Property	Indium-110 (^{110}In)	Indium-110m ($^{110\text{m}}\text{In}$)
Half-life ($T_{1/2}$)	4.92(8) hours[1]	69.1(5) minutes[2]
Decay Mode	Electron Capture (EC)/ β^+ [1]	Electron Capture (EC)/ β^+ [2]
Daughter Isotope	^{110}Cd [1][3]	^{110}Cd [2][3]
Decay Energy	3.878(11) MeV[1]	Not specified
Spin and Parity	7+[1]	2+[2]

Table 1: Key Physical Properties of **Indium-110** and **Indium-110m**.

Production of Indium-110

The availability of a reliable and efficient production method is crucial for the widespread adoption of any new medical radioisotope. $^{110\text{m}}\text{In}$ can be produced in a cyclotron, a type of particle accelerator commonly available at PET centers. The primary production route involves the proton bombardment of a Cadmium-110 (^{110}Cd) target.

The nuclear reaction for this process is:



A significant consideration in the production of $^{110\text{m}}\text{In}$ is the co-production of the ground state isomer, ^{110}In , which has a longer half-life. While ^{110}In also decays by electron capture and does not directly interfere with PET imaging, its presence increases the overall radiation dose to the patient.[4] Therefore, optimizing the proton beam energy is critical to maximize the yield of $^{110\text{m}}\text{In}$ while minimizing the production of ^{110}In . [4]

Applications in PET Imaging of Neuroendocrine Tumors

The primary application of $^{110\text{m}}\text{In}$ explored to date is in the PET imaging of neuroendocrine tumors (NETs).[5][6][7] NETs often overexpress somatostatin receptors (SSTRs) on their cell surfaces. This characteristic allows for targeted imaging using radiolabeled somatostatin analogs, such as octreotide.

The radiopharmaceutical ^{110m}In -DTPA-D-Phe1-octreotide (also referred to as ^{110m}In -octreotide) has been developed for this purpose.[5][6] The short half-life of ^{110m}In (69.1 minutes) is well-suited to the rapid pharmacokinetics of octreotide.[6]

Advantages over ^{111}In SPECT

Clinical studies have demonstrated that PET imaging with ^{110m}In -octreotide offers significant advantages over SPECT imaging with the widely used ^{111}In -octreotide:

Feature	^{110m}In PET	^{111}In SPECT
Spatial Resolution	Almost 3-fold better[5][6][7]	Lower
Quantitative Capabilities	Significantly better[5][6]	Limited
Detection of Small Tumors	Greatly improved[5][6][7]	Prohibited for small tumors

Table 2: Comparison of ^{110m}In PET and ^{111}In SPECT for Neuroendocrine Tumor Imaging.

The higher resolution of ^{110m}In PET is particularly crucial for detecting small primary tumors and metastases, which can be challenging to visualize with the limited resolution of SPECT.[5][6]

Experimental Protocols

Production of ^{110m}In

Method: Cyclotron production via the $^{110}\text{Cd}(p,n)^{110m}\text{In}$ reaction.[4]

Target Material: Enriched Cadmium-110 (^{110}Cd).

Irradiation: The ^{110}Cd target is irradiated with a proton beam of a specific energy range to optimize the production of ^{110m}In and minimize the co-production of ^{110}In . [4]

Separation and Purification:

- Following irradiation, the target material is dissolved.
- Indium and iron are co-precipitated using NH_4OH , separating them from the cadmium target material.[4]

- The precipitate containing indium is dissolved in 6M HBr.[4]
- Indium and iron are extracted using di-isopropyl ether, leaving behind trace impurities like copper and zinc in the aqueous phase.[4]
- Indium is then back-extracted into a 7.7M HCl solution, while iron remains in the organic phase.[4]
- The resulting ^{110m}In solution is evaporated to dryness.[2][8]
- The ^{110m}In is redissolved in 0.02 mol/L HCl for subsequent labeling.[2][8]

Preparation of ^{110m}In -DTPA-D-Phe1-octreotide

This protocol utilizes a commercially available kit (OctreoScan™), originally designed for the preparation of ^{111}In -pentetreotide.[2][8]

Materials:

- OctreoScan™ kit containing a reaction vial with 10 µg of pentetreotide (DTPA-D-Phe1-octreotide).[2][8]
- ^{110m}In in 0.02 mol/L HCl solution (500 MBq).[8]
- Saline solution.
- 0.22-µm sterile filter.[2]

Procedure:


- Add the 500 MBq of ^{110m}In in 0.02 mol/L HCl to the OctreoScan™ reaction vial containing the lyophilized pentetreotide.[2][8]
- Incubate the vial at room temperature for 30 minutes to allow for the chelation of ^{110m}In by the DTPA moiety of the peptide.[2][8]
- After incubation, dilute the contents of the vial with saline.[2][8]
- Sterilize the final product by passing it through a 0.22-µm sterile filter.[2]

Quality Control:

- The radiolabeling yield should be determined before administration to a patient. A radiochemical purity of less than 90% is not suitable for use.[9]


Experimental and Clinical Workflows

The following diagrams, generated using the DOT language, illustrate key workflows in the development and application of $^{110\text{m}}\text{In}$ -based radiopharmaceuticals.



[Click to download full resolution via product page](#)

Radiopharmaceutical Development and Clinical Application Workflow.




[Click to download full resolution via product page](#)

Clinical Workflow for $^{110\text{m}}$ In-octreotide PET/CT Imaging.

Signaling Pathway

The therapeutic and diagnostic efficacy of $^{110\text{m}}\text{In}$ -octreotide is predicated on its interaction with somatostatin receptors (SSTRs), which triggers a cascade of intracellular signaling events that can inhibit cell proliferation. The diagram below illustrates a simplified representation of the somatostatin receptor signaling pathway.



[Click to download full resolution via product page](#)

Simplified Somatostatin Receptor Signaling Pathway.

Future Directions

The preliminary research on **Indium-110m** is highly encouraging, suggesting its potential to significantly improve the diagnosis and management of neuroendocrine tumors. Further research is warranted in several key areas:

- **Optimization of Production:** Refining the cyclotron production process to increase the yield and purity of ^{110m}In .
- **Development of New Radiopharmaceuticals:** Exploring the use of ^{110m}In to label other peptides and molecules for targeting a wider range of cancers and diseases.
- **Quantitative Imaging:** Establishing standardized protocols for quantitative ^{110m}In PET imaging to enable accurate dosimetry and treatment response assessment.
- **Theranostics:** Investigating the potential of pairing ^{110m}In for diagnosis with a therapeutic radioisotope of indium for a "theranostic" approach, where the same targeting molecule is used for both imaging and therapy.

Conclusion

Indium-110, particularly its metastable isomer ^{110m}In , holds considerable promise as a next-generation radionuclide for high-resolution PET imaging. Its application in the imaging of neuroendocrine tumors has demonstrated clear advantages over existing SPECT techniques. As production methods are refined and new ^{110m}In -labeled radiopharmaceuticals are developed, this isotope is poised to become a valuable tool in the arsenal of nuclear medicine, offering improved diagnostic accuracy and contributing to the advancement of personalized medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Prevalence and quantitative analysis of indium-111 pentetreotide (Octreoscan) uptake in the pancreatic head on SPECT/CT imaging: establishing a region of interest-based pathological uptake threshold - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. jnm.snmjournals.org [jnm.snmjournals.org]
- 3. pharmacyce.unm.edu [pharmacyce.unm.edu]
- 4. www-pub.iaea.org [www-pub.iaea.org]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. jnm.snmjournals.org [jnm.snmjournals.org]
- 9. accessdata.fda.gov [accessdata.fda.gov]
- To cite this document: BenchChem. [Indium-110: A Technical Guide to a Promising Isotope for PET Imaging]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1235001/docs#indium-110-a-technical-guide-to-a-promising-isotope-for-pet-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)